Cas no 1706223-57-5 (4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane
• CAS No: 1706223-57-5
• MF: C₁₇H₁₉NO₅S₂
• MW: 381.466462373734
• CID: 5549746
• PubChem ID: 90632461
• Update Time: 2025-05-21

4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-(furan-2-yl)-1,4-thiazepane
• 1706223-57-5
• AKOS025105928
• F6481-3929
• 4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane
• 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane

• Inchi： 1S/C17H19NO5S2/c19-25(20,13-3-4-14-16(12-13)23-10-9-22-14)18-6-5-17(24-11-7-18)15-2-1-8-21-15/h1-4,8,12,17H,5-7,9-11H2
• InChI Key： PRITVOCZOFNANZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCSC(C2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.07046505g/mol
• Monoisotopic Mass: 381.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane

4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS 1706223-57-5): A Comprehensive Overview

The compound 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS 1706223-57-5) is a unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This article delves into the chemical properties, synthesis, applications, and market trends of this intriguing compound, while also addressing some of the most frequently asked questions by researchers and industry professionals.

From a structural perspective, 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane combines several important heterocyclic motifs, including the 1,4-benzodioxine, furan, and thiazepane rings. This combination of structural elements contributes to its unique physicochemical properties and potential biological activities. The presence of the sulfonyl group at position 6 of the benzodioxine ring adds to the molecule's polarity and potential for hydrogen bonding interactions.

Recent studies have explored the potential of CAS 1706223-57-5 in various therapeutic areas. The compound's structural similarity to known bioactive molecules has led researchers to investigate its potential as a scaffold for drug development. Particularly interesting is the molecule's combination of furan and thiazepane moieties, which are known to contribute to various pharmacological activities in other contexts. These structural features make 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane a promising candidate for further medicinal chemistry exploration.

The synthesis of 1706223-57-5 typically involves multi-step organic transformations. A common approach begins with the preparation of the 1,4-benzodioxine-6-sulfonyl chloride precursor, which is then coupled with an appropriately substituted 7-(furan-2-yl)-1,4-thiazepane derivative. The reaction conditions must be carefully controlled to ensure good yields and purity of the final product. Recent advances in synthetic methodology have improved the efficiency of producing this compound, making it more accessible for research purposes.

In terms of physicochemical properties, 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water. The compound's melting point typically falls within the range of 180-190°C, and it shows good stability under standard storage conditions. These characteristics make it suitable for various experimental applications in both academic and industrial settings.

The potential applications of CAS 1706223-57-5 extend beyond medicinal chemistry. Materials scientists have begun exploring its use as a building block for novel polymers and functional materials. The presence of multiple heteroatoms and aromatic systems in its structure offers opportunities for creating materials with specific electronic or optical properties. This dual potential in both life sciences and materials science makes 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane particularly valuable in interdisciplinary research.

Market analysis indicates growing interest in 1706223-57-5 among pharmaceutical and chemical companies. While still primarily used in research settings, the compound's unique structure and potential applications have led to increased demand from specialty chemical suppliers. Several contract research organizations now offer custom synthesis services for this molecule, reflecting its importance in contemporary chemical research.

From a safety perspective, standard laboratory precautions are recommended when handling 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used. The compound should be stored in a cool, dry place away from strong oxidizing agents. Material safety data sheets (MSDS) provided by suppliers contain detailed handling and disposal information.

Recent publications have highlighted several innovative uses of CAS 1706223-57-5 in chemical biology. Its ability to interact with certain biological targets has made it a valuable tool for studying protein-ligand interactions. Researchers have also explored its potential as a fluorescent probe, taking advantage of the conjugated system created by the furan and benzodioxine moieties. These diverse applications demonstrate the compound's versatility in scientific research.

The future outlook for 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane appears promising. With increasing interest in heterocyclic compounds for drug discovery and materials science, this molecule's unique combination of structural features positions it well for continued investigation. Ongoing research may uncover new applications or derivatives with enhanced properties, further expanding its utility in various scientific domains.

For researchers considering working with 1706223-57-5, it's important to note that the compound's full potential may not yet be realized. The complex interplay between its various structural components offers numerous opportunities for modification and optimization. Whether exploring its biological activity, material properties, or synthetic chemistry applications, 4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-7-(furan-2-yl)-1,4-thiazepane represents an exciting area of investigation with potential for significant scientific contributions.

In conclusion, CAS 1706223-57-5 stands as a fascinating example of modern heterocyclic chemistry with broad potential applications. Its unique structural features, combining benzodioxine, furan, and thiazepane moieties, create a versatile platform for scientific exploration. As research continues to uncover new properties and applications for this compound, its importance in both academic and industrial settings is likely to grow, making it a molecule worth watching in the coming years.